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Compound of Interest

Compound Name: Boc-Cys(Trt)-OH

Cat. No.: B8817205

Essential Safety and Handling Guide for Boc-
Cys(Trt)-OH

This guide provides immediate and essential safety and logistical information for researchers,
scientists, and drug development professionals handling N-a-(t-Butoxycarbonyl)-S-trityl-L-
cysteine (Boc-Cys(Trt)-OH). Adherence to these procedures is critical for ensuring laboratory

safety and proper chemical management.
Chemical and Physical Properties

A summary of the key physical and chemical properties of Boc-Cys(Trt)-OH is provided in the
table below for quick reference.
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Property Value

Molecular Formula C27H29NO4S[1][2]

Molecular Weight 463.59 g/mol [3][4][5]

Appearance White to yellow or off-white crystalline powder[2]
Melting Point 143-146 °C[2][3][6]

Soluble in Chloroform, Dichloromethane, Ethyl

Solubility
Acetate, DMSO, Acetone[2]

2-8°C, sealed in a dry environment[2] or at

Storage Temperature
-20°C[4][5]

Hazard Identification and Personal Protective Equipment (PPE)
Boc-Cys(Trt)-OH is associated with the following hazards:

e H315: Causes skin irritation[1][2]

e H319: Causes serious eye irritation[1][2]

o H335: May cause respiratory irritation[1][2]

To mitigate these risks, the following personal protective equipment is mandatory when
handling this compound:

PPE Category Specific Requirements

Hand Protection Protective gloves

] Safety glasses with side-shields or chemical
Eye/Face Protection

goggles[1]
Respiratory Protection Dust mask (e.g., type N95)[3]
Body Protection Protective clothing[1]

Operational Plan: Step-by-Step Handling and Disposal
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A systematic approach to handling Boc-Cys(Trt)-OH from receipt to disposal is crucial for
safety and experimental integrity.

Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

» Store the container in a cool, dry, and well-ventilated area, away from incompatible materials
and foodstuffs.[1] Keep the container tightly sealed.[1] Recommended storage temperatures
are between 2-8°CJ[2][7] or at -20°C.[4][5]

Handling and Use:

o Work in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of
dust.[1]

e Don all required PPE before handling the compound.

e Avoid all personal contact, including inhalation and contact with skin and eyes.[1]

» When weighing or transferring the powder, use procedures that minimize dust generation.[1]
e Do not eat, drink, or smoke in the handling area.[1]

» After handling, wash hands and any exposed skin thoroughly with soap and water.[1]

Spill Management:

e Minor Spills:

o Clean up spills immediately.[1]

[¢]

Avoid breathing dust.[1]

[¢]

Wear full PPE, including a dust respirator.[1]

[e]

Use dry clean-up procedures; sweep or vacuum the material. Avoid generating dust.[1]

o

Place the spilled material into a clean, dry, sealable, and labeled container for disposal.[1]
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e Major Spills:

o Evacuate and alert personnel in the area.[1]

o Notify emergency services of the location and nature of the hazard.[1]

o Control personal contact by wearing appropriate protective clothing.[1]

o Prevent the spillage from entering drains or water courses.[1]

First Aid Measures:

Exposure Route First Aid Procedure

Immediately flush eyes with fresh running water

for several minutes, holding eyelids open.[1]
Eye Contact ]

Remove contact lenses if present and easy to

do.[1] Seek immediate medical attention.[1]

Flush skin and hair with running water and soap
) if available.[1] If skin irritation occurs, seek
Skin Contact : . .
medical advice.[1] Take off contaminated

clothing and wash it before reuse.[1]

Remove the person to fresh air and keep them
Inhalation comfortable for breathing.[1] If you feel unwell,

call a poison center or doctor.[1]

Immediately give a glass of water.[1] First aid is
Ingestion not generally required, but if in doubt, contact a

Poisons Information Centre or a doctor.[1]

Disposal Plan:

» Dispose of the contents and container in accordance with all local, state, and federal
regulations.[1]

o Consult your institution's environmental health and safety office for specific guidance.
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» Recycling of the container may be an option; consult the manufacturer.[1] Otherwise,
dispose of the container in an authorized landfill.[1]

Experimental Workflow and Safety Checkpoints

The following diagram illustrates the logical workflow for handling Boc-Cys(Trt)-OH,
incorporating key safety checkpoints.
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Caption: A flowchart outlining the key steps and safety checkpoints for handling Boc-Cys(Trt)-
OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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